Cas no 178747-50-7 (3-Chloro-5-fluorobenzo[d]isoxazole)
178747-50-7 structure
Product Name:3-Chloro-5-fluorobenzo[d]isoxazole
CAS No:178747-50-7
MF:C7H3ClFNO
MW:171.556224107742
MDL:MFCD11846403
CID:1027109
PubChem ID:15453973
Update Time:2025-04-20
3-Chloro-5-fluorobenzo[d]isoxazole Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-5-fluorobenzo[d]isoxazole
- 3-Chloro-5-fluoro-1,2-benzoxazole
- 1,2-Benzisoxazole, 3-chloro-5-fluoro-
- 3-chloro-5-fluoro-1,2-benzisoxazole
- 3-chloro-5-fluoro-benzo[d]isoxazole
- AB64624
- AGN-PC-00PAI3
- AK-67877
- ANW-45053
- CTK8B4447
- SureCN5049374
- O10983
- SY116617
- MFCD11846403
- 3-Chloro-5-fluorobenzisoxazole
- 178747-50-7
- SCHEMBL5049374
- DS-16819
- NXXMYNTVLHIRDD-UHFFFAOYSA-N
- AKOS015999183
- DTXSID20572931
- CS-0186808
- A881374
- DB-356986
-
- MDL: MFCD11846403
- Inchi: 1S/C7H3ClFNO/c8-7-5-3-4(9)1-2-6(5)11-10-7/h1-3H
- InChI Key: NXXMYNTVLHIRDD-UHFFFAOYSA-N
- SMILES: ClC1C2C=C(C=CC=2ON=1)F
Computed Properties
- Exact Mass: 170.9887196g/mol
- Monoisotopic Mass: 170.9887196g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 26Ų
Experimental Properties
- Boiling Point: 255.4±20.0°C at 760 mmHg
3-Chloro-5-fluorobenzo[d]isoxazole Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Inert atmosphere,2-8°C(BD208862)
3-Chloro-5-fluorobenzo[d]isoxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 209566-1g |
3-Chloro-5-fluorobenzo[d]isoxazole |
178747-50-7 | 95% | 1g |
£479.00 | 2022-03-01 | |
| Ambeed | A146204-100mg |
3-Chloro-5-fluorobenzo[d]isoxazole |
178747-50-7 | 95% | 100mg |
$398.0 | 2025-02-21 | |
| Ambeed | A146204-250mg |
3-Chloro-5-fluorobenzo[d]isoxazole |
178747-50-7 | 95% | 250mg |
$124.0 | 2023-06-23 | |
| Fluorochem | 209566-250mg |
3-Chloro-5-fluorobenzo[d]isoxazole |
178747-50-7 | 95% | 250mg |
£224.00 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD208862-100mg |
3-Chloro-5-fluorobenzo[d]isoxazole |
178747-50-7 | 95% | 100mg |
¥721.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD208862-250mg |
3-Chloro-5-fluorobenzo[d]isoxazole |
178747-50-7 | 95% | 250mg |
¥1443.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD208862-1g |
3-Chloro-5-fluorobenzo[d]isoxazole |
178747-50-7 | 95+% | 1g |
¥2417 | 2021-08-02 | |
| Chemenu | CM156577-250mg |
3-Chloro-5-fluorobenzo[d]isoxazole |
178747-50-7 | 95% | 250mg |
$*** | 2023-03-31 | |
| eNovation Chemicals LLC | Y1002540-5g |
3-chloro-5-fluorobenzo[d]isoxazole |
178747-50-7 | 95% | 5g |
$2800 | 2024-07-24 | |
| Chemenu | CM156577-1g |
3-Chloro-5-fluorobenzo[d]isoxazole |
178747-50-7 | 95% | 1g |
$635 | 2021-06-08 |
3-Chloro-5-fluorobenzo[d]isoxazole Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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